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FAQ: Propargite Resistance in Spider Mites

Q1: What is the known resistance status of spider mites to propargite? Spider mites are well-known for
their capacity to develop resistance to many classes of miticides, including propargite [1]. Resistance has
been recorded in several key pest species across the globe [2]. The following table summarizes specific

species with documented cases of propargite resistance.

Resistant Spider Mite Species Geographic Documentation
European red mite (Panonychus ulmi) New Zealand [1]
Two-spotted spider mite (Tetranychus urticae) New Zealand, Overseas [1]
Tetranychus pacificus Overseas [2]

Tetranychus turkestani Overseas [2]

Oligonychus pratensis Overseas [2]

Q2: What is propargite's mode of action and resistance classification? Propargite is a non-systemic
acaricide with contact action [2]. Its primary mode of action is the inhibition of mitochondrial oxidative

phosphorylation, specifically as an inhibitor of mitochondrial ATP synthase [2]. According to the
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Insecticide Resistance Action Committee (IRAC), it is classified as belonging to Mode of Action Group
12C [2].

Q3: What is the core strategy for managing propargite resistance? The core strategy is Integrated Pest
Management (IPM). This approach combines chemical and non-chemical tools to control mite populations

and reduce selection pressure for resistance [3] [1]. Key principles include:

e Chemical Diversity: Avoid exclusive reliance on propargite. Rotate or mix with miticides from
different, non-cross-resistant IRAC groups [1].

e Application Limits: Do not make more than three applications of propargite per crop per year to
avoid excessive repeated use [1].

¢ Biological Conservation: Foster populations of natural predators. The use of broad-spectrum
insecticides can harm beneficial species, leading to mite outbreaks [3] [1].

Q4: Which beneficial insects are important for spider mite biological control? Conserving these natural

enemies is a critical component of resistance management. The following table lists key biocontrol agents.

Beneficial Organism  Target Pest Application Context

Phytoseiulus Two-spotted spider mite Greenhouses, strawberries, ornamentals [1]

persimilis (TSM)

Typhlodromus pyri European red mite (ERM), Pipfruit (e.g., apples, pears) in IFP programs
TSM [1]

Six-spotted thrips Spider mites Various crops (e.g., almonds, vineyards) [3]

Q5: What are the registered alternative miticides with different modes of action? Rotating with
miticides from different IRAC groups is essential. The table below lists examples, but you must always

check local regulations and labels for current registrations.

Active IRAC Example Activity
) ) Example Crops
Ingredient Group Against
Abamectin 6 ERM, TSM Apples, strawberries, ornamentals [1]
Clofentezine 10A ERM, TSM Pipfruit, citrus, berries [1]
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Active IRAC Example Activity
. . Example Crops
Ingredient Group Against
Etoxazole 10B ERM, TSM Avocadoes, pipfruit [1]
Fenpyroximate 21A ERM, TSM Pipfruit [1]
Mineral Oils - ERM, TSM Various (dormant and summer use)

[1]

Experimental Guide: Resistance Monitoring &
Bioassays

A key step in resistance management is actively monitoring mite populations for changes in susceptibility.

Here is a generalized experimental workflow you can adapt.

© 2026 Smolecule. All rights reserved. 3/6 Tech Support


https://resistance.nzpps.org/index.php?p=insecticides/spidermite
https://resistance.nzpps.org/index.php?p=insecticides/spidermite
https://resistance.nzpps.org/index.php?p=insecticides/spidermite
https://www.smolecule.com/products/s588211?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Start: Suspected Field
Population

Establish Lab Colony
(Maintain on host plants)

Conduct Bioassay
(e.g., Leaf-Dip Method)

Analyze Dose-Response Data
(Calculate LC50)

y

Compare to Susceptible Strain
(Determine Resistance Ratio)

Report Findings &
Update Management Strategy

Click to download full resolution via product page

Standardized Leaf-Dip Bioassay Protocol

This is a widely used method for assessing mite susceptibility to acaricides.

¢ Mite Collection & Acclimation: Collect mites from the field population of concern. Establish and
maintain them on suitable host plants (e.g., bean leaves) in a controlled environment chamber for at
least one generation before the assay [4].

e Preparation of Concentrations: Prepare a series of graded concentrations of propargite (e.g.,
100%, 10%, 1%, 0.1% of the recommended field rate) using an appropriate solvent and water. A
water-only treatment serves as the control.

¢ Treatment of Leaf Disks: Cut uniform leaf disks from the host plant. Dip each disk into its assigned
test solution for a standardized time (e.g., 10 seconds). Allow them to air dry completely [4].
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e Exposure of Mites: Transfer a fixed number of adult female mites (e.g., 20-25) onto each treated leaf
disk. The disks should be placed on a non-absorbent cotton bed in a Petri dish to maintain turgor
without allowing mites to escape.

¢ Incubation & Data Collection: Place the assays in a controlled environment (e.g., 26 + 1°C, 14h
photoperiod) [4]. Record mite mortality after a predetermined period (e.g., 24, 48, and 72 hours). A
mite is considered dead if it shows no movement when gently prodded with a fine brush.

o Data Analysis: Correct mortality data for control group deaths (using Abbott's formula if necessary).
Use statistical software (e.g., R, PoloPlus) to perform probit or logit analysis and calculate the median
lethal concentration (LC50). The Resistance Ratio (RR) is calculated as RR = LC50 (field
population) / LC50 (susceptible reference strain).

Troubleshooting Common Experimental Issues

Problem: Inconsistent mortality results between bioassay replicates.

¢ Potential Cause 1: Inconsistent mite age or health. Standardize your protocol by using only adult
female mites of a similar age (e.g., 3-5 days post-emergence) from a well-maintained lab colony.

e Potential Cause 2: Poor treatment coverage or uneven drying. Ensure leaf disks are dipped
uniformly and for the same duration. Allow them to dry completely in a consistent manner before
introducing mites.

Problem: Control mortality is unacceptably high (>10%).

e Potential Cause 1: Physical damage to mites during transfer. Use a fine, soft-hair brush and
practice gentle handling techniques.

¢ Potential Cause 2: Poor leaf disk quality. Use young, tender leaves from healthy plants. Ensure the
setup provides adequate humidity so mites do not desiccate, without creating free water that can
drown them.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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